Cas no 2635-13-4 (4-Bromo-1,2-methylenedioxybenzene)

• Product Name: 4-Bromo-1,2-methylenedioxybenzene
• CAS No: 2635-13-4
• MF: C₇H₅BrO₂
• MW: 201.017401456833
• MDL: MFCD00005821
• CID: 43268
• PubChem ID: 75831
• Update Time: 2025-11-02

4-Bromo-1,2-methylenedioxybenzene Chemical and Physical Properties

Names and Identifiers

• 5-Bromobenzo[d][1,3]dioxole
• 1-Bromo-3,4-(methylenedioxy)benzene
• 4-Bromo-1,2-methylenedioxybenzene
• 1.2-methylenedioxy-4-bromobenzene
• 4-BROMO-1,2-(METHYLENEDIOXY)BENZENE
• 5-Bromo-1,3-benzodioxole
• 1,2-methylenedioxy-4-bromobenzene
• 1-bromo-3,4-methylenedioxybenzene
• 3,4-(Methylenedioxy)bromobenzene
• 3,4-methylenedioxy-1-bromobenzene
• 3,4-Methylenedioxybromobenzene
• 4-bromo-1,2-(methylendioxy)benzene
• 5-BROMO-BENZO[1,3]DIOXOLE
• 5-Bromobenzo-1,3-dioxole
• 5-bromo-2H-1,3-benzodioxole
• 1,3-Benzodioxole, 5-bromo-
• 5-bromo-1,3-benzodioxolane
• FBOYMIDCHINJKC-UHFFFAOYSA-N
• 3,4-METHYLENDIOXYBROMOBENZENE
• 5-bromo-2H-benzo[d]1,3-dioxolane
• 1,2-ME
• 4-Bromo-1,2-(methylenedioxy)-benzene
• DTXSID60180953
• FT-0614401
• Z1269199980
• SCHEMBL154708
• B1230
• 4-Bromo-1,2-Methylenedioxy Benzene
• 3,4-(methylenedioxy)bromobenzene;5-bromo-1,3-benzodioxole
• 3,4-methylenedioxy-bromobenzene
• AKOS003612231
• EN300-104950
• 5-bromo-benzo[1,3]dioxol
• 5-brom-1,3-benzodioxole
• 5-bromo-1,3-benzodioxol
• AC-16756
• AM84849
• FS-1049
• 4-bromo- 1,2-methylenedioxybenzene
• W-107176
• 3,4-(Methylenedioxy)bromobenzene 5-Bromo-1,3-benzodioxole
• 1-Bromo-3,4-(methylenedioxy)benzene, 97%
• EINECS 220-123-5
• 5-bromobenzo[1,3]dioxole
• 4-bromo-1,2-(methylenedioxy) benzene
• CS-W008826
• NS00028091
• InChI=1/C7H5BrO2/c8-5-1-2-6-7(3-5)10-4-9-6/h1-3H,4H
• STR05601
• MFCD00005821
• 6-bromo-1,3-benzodioxol
• 4-Bromomethylenedioxybenzene
• A23758
• SY008883
• 5-bromo-1,3-dioxaindane
• 5-bromobenzo[d][1,3]dioxole;1-Bromo-3,4-(methylenedioxy)benzene
• 4-bromo-1,2(methylendioxy)benzene
• 3.4-methylene dioxybromo-benzene
• 2635-13-4
• (3,4-methylenedioxy)phenyl bromide
• HY-75212
• 5-Bromo-1,3-benzodioxole #
• DB-003951

• MDL： MFCD00005821
• Inchi： 1S/C7H5BrO2/c8-5-1-2-6-7(3-5)10-4-9-6/h1-3H,4H2
• InChI Key： FBOYMIDCHINJKC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OCO2
• BRN： 127407

Computed Properties

• Exact Mass: 199.94700
• Monoisotopic Mass: 199.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.669 g/mL at 25 °C(lit.)
• Boiling Point: 85-86 °C/1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.583(lit.)
• PSA: 18.46000
• LogP: 2.17780
• Sensitiveness: Sensitive to light
• Solubility: Not available

4-Bromo-1,2-methylenedioxybenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-Bromo-1,2-methylenedioxybenzene

Comprehensive Overview of 4-Bromo-1,2-methylenedioxybenzene (CAS No. 2635-13-4): Properties, Applications, and Industry Insights

4-Bromo-1,2-methylenedioxybenzene (CAS No. 2635-13-4), also known as 4-bromobenzodioxole, is a specialized organic compound with a unique molecular structure featuring a bromine substituent on a methylenedioxybenzene ring. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for more complex molecules. Its CAS registry number (2635-13-4) is frequently searched in chemical databases, reflecting its relevance in synthetic chemistry.

The compound’s molecular formula (C₇H₅BrO₂) and molecular weight (201.02 g/mol) make it a lightweight yet reactive intermediate. Researchers often explore its synthetic pathways, including bromination of 1,2-methylenedioxybenzene or cross-coupling reactions, to optimize yield and purity. Recent trends in green chemistry have spurred interest in eco-friendly synthesis methods for 4-Bromo-1,2-methylenedioxybenzene, aligning with global sustainability goals.

In the pharmaceutical sector, 4-Bromo-1,2-methylenedioxybenzene serves as a precursor for bioactive molecules, particularly in the development of central nervous system (CNS) drugs. Its structural motif is found in compounds targeting neurological disorders, a hot topic in drug discovery forums. Additionally, its derivatives are investigated for antimicrobial and antioxidant properties, addressing the growing demand for novel therapeutic agents.

Beyond pharmaceuticals, this compound finds utility in material science, where its aromatic and halogenated properties contribute to the synthesis of advanced polymers and organic electronic materials. Searches for "halogenated benzene derivatives in OLEDs" often highlight its potential in optoelectronic applications. The compound’s stability under various conditions also makes it a candidate for catalysis and ligand design.

Quality control of 4-Bromo-1,2-methylenedioxybenzene is critical, with analytical techniques like HPLC, GC-MS, and NMR ensuring purity. Suppliers and researchers prioritize batch-to-batch consistency, a common concern in online queries. Storage recommendations typically emphasize protection from light and moisture to maintain stability, as degradation products could affect downstream applications.

Market analysts note rising demand for 4-Bromo-1,2-methylenedioxybenzene in Asia-Pacific regions, driven by expanding pharmaceutical R&D and contract manufacturing. Regulatory compliance, such as REACH and FDA guidelines, is another frequent search topic, underscoring the need for transparent documentation in international trade.

In summary, 4-Bromo-1,2-methylenedioxybenzene (CAS No. 2635-13-4) is a multifaceted compound with broad industrial relevance. Its applications span from life sciences to advanced materials, supported by ongoing research into efficient synthesis and novel derivatives. As interdisciplinary collaborations grow, this compound is poised to remain a key player in innovation-driven sectors.